Cas no 1241678-88-5 ((1S)-1-(2,3,6-trifluorophenyl)ethan-1-amine)

• Product Name: (1S)-1-(2,3,6-trifluorophenyl)ethan-1-amine
• CAS No: 1241678-88-5
• MF: C₈H₈F₃N
• MW: 175.151032447815
• CID: 5757762
• PubChem ID: 71074970
• Update Time: 2025-05-23

(1S)-1-(2,3,6-trifluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,3,6-TRIFLUOROPHENYL)ETHANAMINE
• (S)-1-(2,3,6-Trifluorophenyl)ethan-1-amine
• N14336
• EN300-1855181
• 1241678-88-5
• (1S)-1-(2,3,6-trifluorophenyl)ethan-1-amine
• Benzenemethanamine, 2,3,6-trifluoro-α-methyl-, (αS)-

• Inchi： 1S/C8H8F3N/c1-4(12)7-5(9)2-3-6(10)8(7)11/h2-4H,12H2,1H3/t4-/m0/s1
• InChI Key： GDNMLHDFERVPLN-BYPYZUCNSA-N
• SMILES： FC1C(=CC=C(C=1[C@H](C)N)F)F

Computed Properties

• Exact Mass: 175.06088375g/mol
• Monoisotopic Mass: 175.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 170.2±35.0 °C(Predicted)
• pka: 7.87±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-1-(2,3,6-trifluorophenyl)ethan-1-amine

Comprehensive Guide to (1S)-1-(2,3,6-trifluorophenyl)ethan-1-amine (CAS No. 1241678-88-5): Properties, Applications, and Market Insights

(1S)-1-(2,3,6-trifluorophenyl)ethan-1-amine (CAS No. 1241678-88-5) is a fluorinated chiral amine compound that has garnered significant attention in pharmaceutical and agrochemical research. This specialty chemical belongs to the class of fluorinated aromatic amines, which are known for their unique electronic properties and bioactivity. The presence of three fluorine atoms at the 2, 3, and 6 positions of the phenyl ring, combined with the chiral ethylamine moiety, makes this compound a valuable building block in modern drug discovery.

The growing interest in fluorinated pharmaceutical intermediates has positioned (1S)-1-(2,3,6-trifluorophenyl)ethan-1-amine as a compound of particular importance. Recent studies show that fluorinated compounds account for nearly 30% of all newly approved drugs, making this chiral fluorinated amine highly relevant to current medicinal chemistry trends. Researchers are particularly interested in how the electron-withdrawing effects of the trifluorophenyl group influence the compound's reactivity and biological activity.

From a synthetic chemistry perspective, 1241678-88-5 offers several advantages. The stereocenter at the 1-position allows for the creation of enantiomerically pure derivatives, which is crucial in pharmaceutical applications where different enantiomers can have dramatically different biological effects. The compound's moderate lipophilicity (logP ≈ 2.1) and good stability under physiological conditions make it particularly attractive for drug development projects.

The applications of (1S)-1-(2,3,6-trifluorophenyl)ethan-1-amine span multiple domains. In medicinal chemistry, it serves as a key intermediate for the synthesis of CNS-active compounds and selective enzyme inhibitors. The agrochemical industry utilizes similar fluorinated amines in the development of next-generation pesticides with improved environmental profiles. Recent patent literature reveals an increasing number of applications where this specific chiral building block is incorporated into molecules targeting neurological disorders.

Market analysis indicates growing demand for high-purity fluorinated intermediates like 1241678-88-5. The global market for pharmaceutical fluorochemicals is projected to grow at a CAGR of 6.2% from 2023 to 2030, driven by the need for more effective and selective drugs. Current research focuses on developing more efficient synthetic routes to this compound, with particular emphasis on asymmetric synthesis methods that can provide better enantiomeric excess and higher yields.

Quality control of (1S)-1-(2,3,6-trifluorophenyl)ethan-1-amine typically involves advanced analytical techniques. HPLC methods with chiral stationary phases are commonly employed to verify enantiomeric purity, while 19F NMR spectroscopy provides valuable information about the compound's structural integrity. The optimal storage conditions for this amine derivative involve protection from moisture and oxidation, typically under inert atmosphere at temperatures below 4°C.

Recent scientific literature highlights several innovative applications of 1241678-88-5. One notable study demonstrated its use in creating fluorescent probes for biological imaging, leveraging the unique photophysical properties of the trifluorophenyl group. Another research team successfully incorporated this chiral scaffold into a novel class of kinase inhibitors showing promising activity against resistant cancer cell lines.

From a regulatory perspective, (1S)-1-(2,3,6-trifluorophenyl)ethan-1-amine is not currently listed on any controlled substance schedules. However, manufacturers and researchers should be aware of evolving regulations concerning fluorinated organic compounds, particularly regarding environmental persistence. Proper handling procedures should always be followed, including the use of appropriate personal protective equipment when working with this chemical.

The future outlook for 1241678-88-5 appears promising. With increasing interest in precision medicine and targeted therapies, the demand for specialized chiral building blocks like this fluorinated amine is expected to rise. Ongoing research into green chemistry approaches for its synthesis may further enhance its commercial viability and reduce environmental impact.

For researchers considering working with (1S)-1-(2,3,6-trifluorophenyl)ethan-1-amine, several key considerations emerge. The compound's chirality requires careful attention to synthetic methods to maintain optical purity. Its fluorine substitution pattern offers unique opportunities for further functionalization through various coupling reactions. As with any specialty chemical, sourcing from reputable suppliers who can provide comprehensive analytical data is crucial for successful application in sensitive research projects.